2-Bromo-4,5,6,7-tetrahydrothiazolo[5,4-c]pyridine

• IUPAC Name: 2-bromo-4,5,6,7-tetrahydro-[1,3]thiazolo[5,4-c]pyridine
• InChI: InChI=1S/C6H7BrN2S/c7-6-9-4-1-2-8-3-5(4)10-6/h8H,1-3H2
• InChI Key: UIBFPUKBRPPEBC-UHFFFAOYSA-N
• Canonical SMILES: C1CNCC2=C1N=C(S2)Br
• Molecular Formula: C6H7BrN2S
• Molecular Weight: 219.10 g/mol

Description

2-Bromo-5-methyl-4,5,6,7-tetrahydrothiazolo [5,4-c]pyridine is a chemical compound with the molecular formula C7H9BrN2S.

Molecular Structure Analysis

The molecular formula of 2-Bromo-4,5,6,7-tetrahydrothiazolo[5,4-c]pyridine is C7H9BrN2S. The molecular weight is 233.13.

Physical And Chemical Properties Analysis

The physical and chemical properties of 2-Bromo-4,5,6,7-tetrahydrothiazolo[5,4-c]pyridine include a molecular weight of 233.13. The storage temperature is ambient temperature. The physical form is solid.

Scientific Research Applications

Synthesis of Novel Derivatives

2-Bromomethyl- and 2-iodomethyl-2,3-dihydrothiazolo[3,2-a]pyrimidin-5-ones have been prepared, leading to the creation of novel 2,3-dihydrothiazolo[3,2-a]pyrimidin-5-one derivatives. This synthesis is significant for the development of new chemical compounds (Studzińska et al., 2014).

Development of Heterocyclic Compounds

A method for synthesizing cyclic 4-aminothiazole derivatives, including 4,5,6,7-tetrahydrothiazolo[4,5-b]pyridines, was discovered. This process is instrumental in constructing 4-aminothiazole-containing compounds, demonstrating the compound's versatility in chemical synthesis (Uchikawa & Aono, 1994).

Exploration in Medicinal Chemistry

In medicinal chemistry, 5-methyl-4,5,6,7-tetrahydrothiazolo[5,4-c]pyridine has been incorporated as an S4 binding element in non-amidine factor Xa inhibitors, highlighting its potential in developing oral anticoagulants. This application underscores its significance in drug discovery (Haginoya et al., 2004).

Synthesis of Isothiazolopyridines

Isothiazolopyridines, which include 4-methyl-2,3,6,7-tetra-hydroisothiazolo[5,4-b]-pyridine-3,6-dione, have been synthesized using both traditional chemical methods and modern microwave techniques. This demonstrates the adaptability of the compound in various synthesis methods (Youssef et al., 2012).

Study in GABAA Receptors

4,5,6,7-Tetrahydroisothiazolo[5,4-c]pyridin-3-ol, an analog of 2-Bromo-4,5,6,7-tetrahydrothiazolo[5,4-c]pyridine, has been studied for its effects on GABAA receptors, indicating the compound's relevance in neurological research (Brehm et al., 1997).

Safety And Hazards

Safety measures for handling 2-Bromo-4,5,6,7-tetrahydrothiazolo[5,4-c]pyridine include avoiding dust formation, breathing mist, gas or vapours, and contact with skin and eyes. Use personal protective equipment, wear chemical impermeable gloves, ensure adequate ventilation, remove all sources of ignition, evacuate personnel to safe areas, and keep people away from and upwind of spill/leak.